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Compound of Interest

Compound Name: 9-(Methylaminomethyl)anthracene

Cat. No.: B057991

An In-depth Technical Guide to the Safety, Hazards, and Handling of 9-
(Methylaminomethyl)anthracene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, hazards, and handling procedures
for 9-(Methylaminomethyl)anthracene, a compound used as an isocyanate derivatizing
reagent and as a model drug in research settings.[1][2] Adherence to these guidelines is crucial
for ensuring laboratory safety and minimizing potential exposure risks.

Physicochemical Properties

A summary of the key physicochemical properties of 9-(Methylaminomethyl)anthracene is
presented in Table 1.

Table 1: Physicochemical Data of 9-(Methylaminomethyl)anthracene
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Property Value Source
Molecular Formula C16H15N [3]
Molecular Weight 221.30 g/mol [3]
Appearance Solid [1114]
Melting Point 57-59 °C [11[4]
Storage Temperature 2-8°C [1][4]

1-anthracen-9-yl-N-

IUPAC Name _ [3]
methylmethanamine
WRVHTDZIMNUGQN-

InChl Key [L13]14]
UHFFFAOYSA-N

CAS Number 73356-19-1 [1][3]

Hazard Identification and Classification

9-(Methylaminomethyl)anthracene is classified as a hazardous substance. The GHS hazard

classifications are summarized in Table 2.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

Source:[1][3]

Signal Word: Warning[1]
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Primary Hazards: Irritant[3]

Target Organs: Respiratory system[1][4]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize risk.

Handling:

Avoid contact with skin, eyes, and clothing.[5][6]

Avoid breathing dust.[6]

Use only with adequate ventilation.[6][7]

Wash hands thoroughly after handling.[6]

Keep away from sources of ignition.[6]

Minimize dust generation and accumulation.[6]

Storage:

Store in a tightly closed container.

Keep in a dry, cool, and well-ventilated place.[5]

Recommended storage temperature is 2-8°C.[1][4]

Storage class is 11: Combustible Solids.[1][4]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn when handling 9-
(Methylaminomethyl)anthracene.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Source

) Safety glasses with side-
Eye/Face Protection ) [1][6]
shields or goggles.

Chemical-resistant gloves and
Skin Protection protective clothing to prevent [11[81I9]

skin exposure.

A NIOSH/MSHA or European
Standard EN 149 approved

Respiratory Protection respirator (such as a dust [11[41[8]
mask type N95) is required

when dusts are generated.

Emergency Procedures

In the event of an emergency, follow these first aid and fire-fighting measures.
First Aid Measures:

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician if symptoms occur.[5][7][8]

» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water
for at least 15 minutes. If skin irritation persists, call a physician.[5][7][8]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes and get medical attention.[5]

[71L8]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce
vomiting. Get medical attention if symptoms occur.[5][8]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[8]
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e Specific Hazards: The substance is combustible. Development of hazardous combustion
gases or vapors, such as carbon monoxide and carbon dioxide, is possible in the event of a
fire.[8] Fine dust dispersed in air may ignite.[9]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[8]

Accidental Release Measures

In case of a spill or release, follow the workflow below.
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Immediate Response

Spill Detected

Evacuate personnel to safe areas

Ensure adequate ventilation

Remove all sources of ignition

Containment & Cleanup

Wear appropriate PPE

l

Prevent further leakage or spillage.
Cover drains.

l

Sweep up and shovel into suitable containers for disposal.
Avoid dust formation.

Diswsal

Dispose of contents/container in accordance
with local, regional, and national regulations.

Post-C

Clean the affected area

Report the incident

Click to download full resolution via product page

Caption: Workflow for handling an accidental spill of 9-(Methylaminomethyl)anthracene.
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Stability and Reactivity

o Chemical Stability: The product is chemically stable under standard ambient conditions
(room temperature).

¢ Incompatible Materials: Strong oxidizing agents.[8]

e Hazardous Decomposition Products: Hazardous combustion products include carbon
monoxide and carbon dioxide.[8]

e Hazardous Polymerization: Does not occur.[8]

Toxicological Information

Detailed toxicological studies for 9-(Methylaminomethyl)anthracene are not readily available
in the public domain. The primary known health hazards are irritation to the skin, eyes, and
respiratory system.[1][3] No data is available regarding acute toxicity (oral, dermal, inhalation),
carcinogenicity, mutagenicity, or reproductive toxicity.[10]

Disposal Considerations

Waste material must be disposed of in accordance with national and local regulations. Do not
let the product enter drains.[7] Leave chemicals in their original containers and do not mix with
other waste. Handle uncleaned containers as you would the product itself.

Experimental Protocols

Detailed experimental protocols for the safety and toxicological assessment of 9-
(Methylaminomethyl)anthracene are not publicly available in the cited literature. The
information presented in this guide is derived from safety data sheets provided by chemical
suppliers, which are based on internal data and established knowledge of similar chemical
structures. Researchers should apply standard laboratory best practices and conduct their own
risk assessments based on the specific conditions of their experiments.

Disclaimer: This document is intended as a guide and should not be considered a substitute for
a formal risk assessment. All laboratory personnel should be thoroughly trained in the safe
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handling of hazardous chemicals. Always consult the most up-to-date Safety Data Sheet (SDS)
from the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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